Cas no 533869-96-4 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533869-96-4
• MF: C₂₃H₂₆N₄O₅S
• MW: 470.541344165802
• CID: 5932940
• PubChem ID: 4057467
• Update Time: 2025-10-30

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Oprea1_358169
• F0559-0166
• NCGC00165629-01
• 533869-96-4
• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024583588

• Inchi： 1S/C23H26N4O5S/c1-15-11-16(2)14-27(13-15)33(29,30)20-9-7-17(8-10-20)21(28)24-23-26-25-22(32-23)18-5-4-6-19(12-18)31-3/h4-10,12,15-16H,11,13-14H2,1-3H3,(H,24,26,28)
• InChI Key： IBXIFAREFXOACJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(OC)=C2)O1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 470.16239112g/mol
• Monoisotopic Mass: 470.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• pka: 9.81±0.70(Predicted)

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Compound CAS No 533869-96-4: A Comprehensive Overview

The compound with CAS No 533869-96-4, known as 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzamides, which are widely studied in the fields of pharmaceutical chemistry and materials science. The molecule features a sulfonyl group attached to a piperidine ring, which is further substituted with methyl groups at positions 3 and 5. The presence of the oxadiazole ring and the methoxyphenyl group adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug delivery systems due to its unique solubility properties. The sulfonyl group is known to enhance the stability of molecules in aqueous environments, making it a promising candidate for developing biocompatible materials. Additionally, the oxadiazole ring has been shown to exhibit significant antioxidant activity, which could be leveraged in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the piperidine ring via a Friedel-Crafts alkylation reaction and the subsequent introduction of the sulfonyl group through a nucleophilic substitution mechanism. The integration of the oxadiazole ring requires precise control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are employed to confirm the structure and purity of the final product.

In terms of chemical properties, this compound exhibits a high degree of thermal stability, which is attributed to its rigid molecular framework. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for various laboratory applications. The presence of electron-withdrawing groups like the sulfonyl and oxadiazole moieties significantly influences its electronic properties, rendering it an excellent candidate for use in electronic materials.

The biological evaluation of this compound has revealed interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug discovery. Furthermore, preliminary toxicity studies indicate that it has low cytotoxicity against normal human cells, which is a critical factor for its consideration in therapeutic applications.

In conclusion, CAS No 533869-96-4 represents a significant advancement in organic chemistry due to its unique structure and versatile functional groups. Its potential applications span across multiple disciplines, including pharmaceuticals, materials science, and biotechnology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in driving innovation in these fields.